Cas no 56220-11-2 (Benzoic acid, 3-[2-(2,2-dimethyl-1-oxopropoxy)propoxy]-, methyl ester)

• Product name: Benzoic acid, 3-[2-(2,2-dimethyl-1-oxopropoxy)propoxy]-, methyl ester
• CAS No: 56220-11-2
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 1597293

Benzoic acid, 3-[2-(2,2-dimethyl-1-oxopropoxy)propoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[2-(2,2-dimethyl-1-oxopropoxy)propoxy]-, methyl ester

• Inchi： 1S/C16H22O5/c1-11(21-15(18)16(2,3)4)10-20-13-8-6-7-12(9-13)14(17)19-5/h6-9,11H,10H2,1-5H3
• InChI Key： ABZVSPJRMQDBHO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(OCC(OC(=O)C(C)(C)C)C)=C1

Computed Properties

• Exact Mass: 294.14676

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 369.6±17.0 °C(Predicted)
• PSA: 61.83